1-Benzoyl-4-(2,3,4-trimethoxybenzyl)piperazine

• Molecular Formula: C21H26N2O4
• Molecular Weight: 370.4 g/mol
• IUPAC Name: phenyl-[4-[(2,3,4-trimethoxyphenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C21H26N2O4/c1-25-18-10-9-17(19(26-2)20(18)27-3)15-22-11-13-23(14-12-22)21(24)16-7-5-4-6-8-16/h4-10H,11-15H2,1-3H3
• InChI Key: DBZVLLZQEOTRLY-UHFFFAOYSA-N
• SMILES: COC1=C(C(=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=CC=C3)OC)OC

Description

1-Benzoyl-4-(2,3,4-trimethoxybenzyl)piperazine, commonly known as BZP-TM, is a piperazine derivative that has gained attention in recent years due to its potential use in scientific research. BZP-TM is a synthetic compound that is structurally similar to amphetamines and has been found to exhibit stimulating effects on the central nervous system. In

Mechanism of Action

The exact mechanism of action of BZP-TM is not fully understood. However, it is believed to act as a dopamine and norepinephrine reuptake inhibitor, similar to amphetamines. This leads to an increase in the levels of these neurotransmitters in the brain, resulting in stimulating effects on the central nervous system.
Biochemical and Physiological Effects:
BZP-TM has been found to exhibit stimulating effects on the central nervous system, including increased alertness, wakefulness, and euphoria. It has also been found to increase heart rate and blood pressure. However, the long-term effects of BZP-TM on the body are not well-known and require further research.

Advantages and Limitations for Lab Experiments

One advantage of using BZP-TM in lab experiments is its structural similarity to amphetamines. This makes it a useful tool in studying the mechanisms of action of these types of compounds. However, one limitation is the lack of knowledge about the long-term effects of BZP-TM on the body. This makes it difficult to use in studies investigating the long-term effects of stimulants.

Future Directions

There are several future directions for research on BZP-TM. One area of interest is the development of new compounds that are structurally similar to BZP-TM but have different effects on the central nervous system. Another area of interest is the investigation of the long-term effects of BZP-TM on the body. This could involve studying the effects of chronic exposure to the compound on various organ systems. Additionally, further research is needed to fully understand the mechanism of action of BZP-TM and its potential therapeutic applications.
Conclusion:
In conclusion, BZP-TM is a synthetic compound that has gained attention in recent years due to its potential use in scientific research. It has been found to exhibit stimulating effects on the central nervous system, similar to amphetamines. The synthesis of BZP-TM is well-documented, and it has been used in a variety of scientific research studies. However, the long-term effects of BZP-TM on the body are not well-known and require further research. There are several future directions for research on BZP-TM, including the development of new compounds and the investigation of its potential therapeutic applications.

Synthesis Methods

The synthesis of BZP-TM involves the reaction of 1-benzoylpiperazine with 2,3,4-trimethoxybenzyl chloride in the presence of a base such as potassium carbonate. The resulting compound is then purified using various techniques such as column chromatography and recrystallization. The synthesis process has been well-documented in scientific literature and can be easily replicated in a laboratory setting.

Scientific Research Applications

BZP-TM has been used in a variety of scientific research studies, particularly in the field of neuroscience. It has been found to exhibit stimulating effects on the central nervous system, similar to amphetamines. This makes it a useful tool in studying the mechanisms of action of these types of compounds. BZP-TM has also been used in studies investigating the effects of stimulants on behavior and cognition.